ethyl 6-(4-nitrobenzoyl)imino-2-oxo-7-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

• Molecular Formula: C24H21N5O6
• Molecular Weight: 475.5 g/mol
• IUPAC Name: ethyl 6-(4-nitrobenzoyl)imino-2-oxo-7-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C24H21N5O6/c1-4-35-24(32)18-13-17-20(25-19-7-5-6-12-27(19)23(17)31)28(14(2)3)21(18)26-22(30)15-8-10-16(11-9-15)29(33)34/h5-14H,4H2,1-3H3
• InChI Key: QXFUCRUWSJSLKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)C4=CC=C(C=C4)[N+](=O)[O-])C(C)C

Description

Ethyl 6-(4-nitrobenzoyl)imino-2-oxo-7-propan-2-yl-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

The synthesis of ethyl 6-(4-nitrobenzoyl)imino-2-oxo-7-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate involves multiple steps. The synthetic route typically starts with the preparation of the core triazatricyclo structure, followed by the introduction of the nitrobenzoyl and other functional groups. Common reagents used in these reactions include organic halides, amines, and various catalysts. The reaction conditions often involve controlled temperatures and the use of solvents like dimethylformamide (DMF) or ethanol .

Chemical Reactions Analysis

Ethyl 6-(4-nitrobenzoyl)imino-2-oxo-7-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the benzoyl group. Common reagents for these reactions include hydrogen gas, palladium catalysts, and strong acids or bases.

Scientific Research Applications

This compound has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as an antimicrobial and antiviral agent.

Materials Science: The compound’s unique structure makes it a candidate for developing new materials with specific properties.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of ethyl 6-(4-nitrobenzoyl)imino-2-oxo-7-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules, leading to antimicrobial or antiviral effects. The compound may also inhibit specific enzymes or disrupt cellular processes .

Comparison with Similar Compounds

Ethyl 6-(4-nitrobenzoyl)imino-2-oxo-7-propan-2-yl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate can be compared with other similar compounds such as:

2-Naphthalenemethanol: This compound has a different core structure but shares some functional groups.

Imidazoles: These compounds have a similar heterocyclic structure and are used in various applications.

Oxadiazoles: These compounds also have a heterocyclic structure and are studied for their biological activities.

The uniqueness of ethyl 6-(4-nitrobenzoyl)imino-2-oxo-7-propan-2-yl-1,7,9-triazatricyclo[840